Lactonization Propensity: Guluronic vs. Mannuronic Acid
Direct head-to-head NMR analysis of L-guluronic acid sodium salt (HGulA) and D-mannuronic acid sodium salt (HManA) at pD 1.4 revealed that HManA undergoes more extensive furanurono-6,3-lactone formation than HGulA under identical acidic conditions [1]. This differential lactonization behavior affects the compound's stability and reactivity profile in acidic environments relevant to hydrolysis protocols and synthetic applications.
| Evidence Dimension | Lactonization propensity at pD 1.4 |
|---|---|
| Target Compound Data | L-Guluronic acid sodium salt (HGulA): lower lactonization |
| Comparator Or Baseline | D-Mannuronic acid sodium salt (HManA): higher lactonization |
| Quantified Difference | Qualitatively greater furanurono-6,3-lactone formation observed for HManA relative to HGulA |
| Conditions | NMR spectroscopy in aqueous solution at pD 1.4, 25°C |
Why This Matters
Lower lactonization propensity translates to enhanced stability of L-guluronic acid sodium salt during acid-catalyzed reactions, making it a more reliable reagent for applications requiring acidic processing conditions.
- [1] Rowbotham JS, Christopher Greenwell H, Dyer PW. Solution-state behaviour of algal mono-uronates evaluated by pure shift and compressive sampling NMR techniques. Carbohydr Res. 2020;495:108087. View Source
